Cas no 1261508-93-3 (5'-Chloro-2,3-difluoro-2'-nitrobiphenyl)

• Product Name: 5'-Chloro-2,3-difluoro-2'-nitrobiphenyl
• CAS No: 1261508-93-3
• MF: C₁₂H₆ClF₂NO₂
• MW: 269.631349086761
• CID: 4996751
• Update Time: 2025-10-31

5'-Chloro-2,3-difluoro-2'-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2,3-difluoro-2'-nitrobiphenyl
• 1-(5-chloro-2-nitrophenyl)-2,3-difluorobenzene

• Inchi： 1S/C12H6ClF2NO2/c13-7-4-5-11(16(17)18)9(6-7)8-2-1-3-10(14)12(8)15/h1-6H
• InChI Key： KISXAGYFJJJKSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC=C(C=1F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8

Additional information on 5'-Chloro-2,3-difluoro-2'-nitrobiphenyl

Comprehensive Overview of 5'-Chloro-2,3-difluoro-2'-nitrobiphenyl (CAS No. 1261508-93-3): Properties, Applications, and Industry Insights

The compound 5'-Chloro-2,3-difluoro-2'-nitrobiphenyl (CAS No. 1261508-93-3) is a specialized biphenyl derivative with significant relevance in modern organic synthesis and material science. Its unique molecular structure, featuring chloro, fluoro, and nitro functional groups, enables diverse applications in pharmaceuticals, agrochemicals, and advanced materials. As industries increasingly prioritize halogenated compounds for their stability and reactivity, this compound has garnered attention for its potential in cross-coupling reactions and intermediate synthesis.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of 5'-Chloro-2,3-difluoro-2'-nitrobiphenyl. Researchers are exploring catalytic methods to reduce waste and improve yield, aligning with global demands for eco-friendly chemical processes. The compound’s role in developing fluorinated pharmaceuticals—a rapidly growing sector due to the metabolic stability imparted by fluorine atoms—further elevates its industrial importance.

From a structural perspective, the nitrobiphenyl core of this compound offers exceptional versatility. The electron-withdrawing nitro group enhances reactivity in aromatic substitution reactions, while the chloro and fluoro substituents provide steric and electronic modulation. Such properties make it invaluable for constructing complex molecules, including liquid crystal materials and organic semiconductors, which are critical for next-generation displays and electronic devices.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS 1261508-93-3, ensuring purity and consistency for industrial use. Quality control protocols emphasize minimizing polyhalogenated byproducts, a common challenge in the synthesis of halogenated biphenyls. These measures address growing consumer and regulatory concerns about chemical safety and product traceability.

Market analysts highlight the rising demand for difluorinated and chlorinated intermediates like 5'-Chloro-2,3-difluoro-2'-nitrobiphenyl, driven by expansions in the pharmaceutical and electronics sectors. Patent filings reveal innovative applications in OLED technology and drug discovery, particularly for kinase inhibitors and anti-inflammatory agents. Such developments underscore the compound’s role in bridging academic research and industrial innovation.

In summary, 5'-Chloro-2,3-difluoro-2'-nitrobiphenyl (CAS No. 1261508-93-3) exemplifies the intersection of structural complexity and functional utility in modern chemistry. As industries seek high-performance intermediates with minimal environmental impact, this compound is poised to remain a focal point of scientific and commercial exploration.